Cas no 112752-02-0 (Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI))

• Product name: Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI)
• CAS No: 112752-02-0
• MF: C₁₄H₈F₆O₆S₂
• MW: 450.330142974854
• CID: 129904
• PubChem ID: 4169192

Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI)
• [4-[4-(trifluoromethylsulfonyloxy)phenyl]phenyl] trifluoromethanesulfonate
• DTXSID70400215
• QOGGVQWGZDAVFU-UHFFFAOYSA-N
• 112752-02-0
• SCHEMBL1713465

• Inchi： InChI=1S/C14H8F6O6S2/c15-13(16,17)27(21,22)25-11-5-1-9(2-6-11)10-3-7-12(8-4-10)26-28(23,24)14(18,19)20/h1-8H
• InChI Key： QOGGVQWGZDAVFU-UHFFFAOYSA-N
• SMILES： FC(S(OC1C=CC(C2C=CC(OS(C(F)(F)F)(=O)=O)=CC=2)=CC=1)(=O)=O)(F)F

Computed Properties

• Exact Mass: 449.96664929g/mol
• Monoisotopic Mass: 449.96664929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• Tautomer Count: nothing
• XLogP3: 5.1
• Surface Charge: 0

Experimental Properties

• Color/Form: solid
• Melting Point: 64-66 °C(lit.)
• Solubility: Not determined

Methanesulfonic acid,trifluoro-, [1,1'-biphenyl]-4,4'-diyl ester (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26